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Compound of Interest

Compound Name: Sancycline

Cat. No.: B15560047

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, chemical
properties, and relevant experimental methodologies for Sancycline. The information is
curated for professionals in research and drug development, with a focus on delivering precise,
guantitative data and actionable experimental insights.

Molecular Identity and Structure

Sancycline, a semisynthetic tetracycline antibiotic, is scientifically known as
(4S,4aS,5aR,12aS)-4-(dimethylamino)-3,10,12,12a-tetrahydroxy-1,11-dioxo-
1,4,4a,5,5a,6,11,12a-octahydrotetracene-2-carboxamide.[1][2][3][4][5] It is also recognized by
several synonyms, including 6-Demethyl-6-deoxytetracycline, Bonomycin, and Norcycline.[1][4]

[6]7]

The foundational structure of Sancycline consists of a linearly fused four-ring system
characteristic of the tetracycline class of antibiotics.

Table 1: Molecular Identifiers of Sancycline
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Identifier Value

CAS Number 808-26-4[1][6][8][°]
Molecular Formula C21H22N207[1][3][4][8][9]
Molecular Weight 414.41 g/mol [1][4][9][10]

(4S,4aS,5aR,12aS)-4-
(dimethylamino)-3,10,12,12a-tetrahydroxy-1,11-

IUPAC Name
dioxo-1,4,4a,5,5a,6,11,12a-octahydrotetracene-
2-carboxamide[2][3][5]
CN(C)

SMILES String [C@H]1[C@@H]2C[C@@H]3Cc4cccc(O)caC(=

0)C3=C(0O)[C@]2(0)C(=0)C(C(N)=0)=C10[11]

Physicochemical Properties

The chemical properties of Sancycline are critical for its formulation, delivery, and biological
activity. A summary of these properties is presented below.

Table 2: Chemical Properties of Sancycline
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Property Value

Melting Point 224-228 °C (decomposes)[5][7][12]
pKai 5.63 + 0.14[8]

pKaz 8.39 + 0.04[8]

Soluble in ethanol, methanol, DMF, and DMSO.
[1][9] Specific solubilities include: DMSO: 8.33
mg/mL (20.10 mM),[3] DMF: 0.3 mg/mL, DMSO:

Solubility
3 mg/mL, DMSO:PBS (pH 7.2) (1:1): 0.5
mg/mL.[6][8] Slightly soluble in agueous acid
and chloroform.[7]
LogP -0.67[12]
- Stable for at least 4 years when stored at -20°C.
Stability

[6] Hygroscopic.[7]

Mechanism of Action and Biological Activity

Sancycline exerts its antibacterial effect by inhibiting protein synthesis in bacteria.[1][7][9][10]
[12] This is achieved through its reversible binding to the 30S ribosomal subunit, which in turn
blocks the entry of aminoacyl-tRNA into the ribosomal A site, thereby preventing the elongation
of the polypeptide chain.[1][3][7][10][11][12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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